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Compound of Interest

Compound Name: Nod-IN-1

Cat. No.: B1676081 Get Quote

The proper disposal of laboratory chemicals is a critical component of ensuring a safe and

compliant research environment. This guide provides essential safety and logistical information

for the handling and disposal of Nod-IN-1, a potent inhibitor of nucleotide-binding

oligomerization domain (NOD) receptors.[1][2][3] Adherence to these procedures is vital for

protecting laboratory personnel and minimizing environmental impact.

While specific institutional and local regulations must always be consulted, the following

procedures are based on established best practices for managing chemical waste in a

laboratory setting.[4][5] Nod-IN-1 is intended for research purposes only and is not for human

or veterinary use.[1] Therefore, it should be treated as a potentially hazardous substance, and

all waste generated should be managed accordingly.

Nod-IN-1: Key Properties
A summary of the quantitative data for Nod-IN-1 is provided below for easy reference. This

information is crucial for handling, storage, and in considering potential chemical

incompatibilities.
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Property Value

CAS Number 132819-92-2

Molecular Formula C₁₈H₁₇NO₄S

Formula Weight 343.4 g/mol

Appearance Crystalline solid

Purity ≥98%

Storage -20°C

Stability ≥ 4 years

Solubility
DMF: 30 mg/mLDMSO: 30-100 mg/mL[1]

[2]Ethanol: 6-15 mg/mL[6]Water: Insoluble[6]

Biological Activity IC₅₀ (NOD1) = 5.74 µMIC₅₀ (NOD2) = 6.45 µM

Standard Operating Procedure for Nod-IN-1
Disposal
This section outlines the step-by-step process for the safe disposal of Nod-IN-1 waste, from

generation to collection.

Waste Minimization
Before beginning any experiment, researchers should adopt practices to minimize the

generation of chemical waste.[4]

Source Reduction: Order only the smallest quantity of Nod-IN-1 required for your research.

[4]

Scale Reduction: Reduce the scale of experiments whenever feasible to decrease the

volume of waste produced.[4]

Inventory Management: Maintain a clear inventory of your chemicals to avoid ordering

duplicates.[4]
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Waste Segregation and Collection
Proper segregation is key to safe and compliant disposal. Never mix incompatible waste

streams.[7]

Solid Waste:

Collect unused or expired Nod-IN-1 powder, contaminated personal protective equipment

(PPE) such as gloves and weighing papers, and any absorbent materials used for spill

cleanup in a designated solid chemical waste container.

The container must be a high-density polyethylene (HDPE) bucket or another compatible

container approved by your institution's Environmental Health & Safety (EHRS)

department.

Liquid Waste:

Solutions containing Nod-IN-1 (e.g., in DMSO or other solvents) must be collected as

hazardous liquid waste.

Use a dedicated, leak-proof, and chemically compatible container (plastic is preferred)

with a secure screw cap.[4]

DO NOT dispose of Nod-IN-1 solutions down the drain.[5][8]

DO NOT dispose of Nod-IN-1 waste by evaporation in a fume hood.[8]

Keep halogenated and non-halogenated solvent wastes in separate containers, as their

disposal routes may differ.[9]

Container Labeling
All waste containers must be properly labeled from the moment waste is first added.[4]

The label must clearly state "Hazardous Waste."

List all chemical constituents by their full name (e.g., "Nod-IN-1," "Dimethyl Sulfoxide") and

their approximate concentrations.
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Indicate the date when the first waste was added to the container.

Storage in a Satellite Accumulation Area (SAA)
Hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) at or near

the point of generation.[4][7]

The SAA must be a secondary containment unit (e.g., a chemical-resistant tray) to prevent

spills.

Store incompatible waste types separately (e.g., acids and bases).[7]

Keep waste containers securely closed except when adding waste.[4][7]

A maximum of 55 gallons of hazardous waste may be stored in an SAA. Once this limit is

reached, EHRS must remove it within three days.[4]

Arranging for Final Disposal
Once a waste container is full or you have finished generating that specific waste stream,

contact your institution's EHRS or equivalent safety office to schedule a waste pickup.[4]

Laboratory personnel should not transport hazardous waste to central storage facilities

themselves.[8]

Disposal of Empty Containers
A container that held Nod-IN-1 is not considered "empty" until all contents have been

removed by standard practice.[9]

For containers that held acutely toxic chemicals (P-list wastes), triple rinsing is required.

While Nod-IN-1 is not explicitly listed as a P-list waste, it is prudent to follow this practice

given its potent biological activity.

The rinsate from the triple rinse must be collected and disposed of as hazardous liquid

waste.[8]
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After proper rinsing, deface or remove all chemical labels from the empty container and

remove the cap before disposing of it as regular trash.[8]

Experimental Protocol: Cytotoxicity Assessment via
MTS Assay
To evaluate the potential cytotoxicity of Nod-IN-1, an MTS assay is often employed.[2][10]

Objective: To measure the proliferation rates and metabolic activity of cells in the presence of

Nod-IN-1.

Methodology:

Cell Culture: HEK-Blue™ NOD1 cells are cultured under standard conditions.

Compound Preparation: A stock solution of Nod-IN-1 is prepared in DMSO. This is then

diluted to various target concentrations (e.g., up to 25 µM) in the appropriate cell culture

medium.[2][10]

Cell Treatment: Cells are seeded in 96-well plates and allowed to adhere. Subsequently, they

are treated with the prepared concentrations of Nod-IN-1 for a 24-hour period.[2][10] A

vehicle control (medium with the highest concentration of DMSO used) and an untreated

control are included.

MTS Reagent Addition: Following the 24-hour incubation, MTS reagent is added to each well

according to the manufacturer's instructions.

Incubation and Measurement: The plates are incubated to allow for the conversion of the

MTS tetrazolium compound into a colored formazan product by metabolically active cells.

Data Analysis: The absorbance is measured using a plate reader at the appropriate

wavelength. The metabolic activity of treated cells is calculated as a percentage relative to

the untreated control. A residual metabolic activity that does not fall below 80% at the

maximum concentration tested generally indicates that the compound is well-tolerated by the

cells.[2][10]
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Nod-IN-1 Disposal Workflow
The following diagram illustrates the logical workflow and decision-making process for the

proper disposal of Nod-IN-1 waste in a laboratory setting.
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Caption: Logical workflow for the safe collection, storage, and disposal of Nod-IN-1 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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